Cas no 68017-51-6 (5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro-)

5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro- structure
68017-51-6 structure
Product Name:5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro-
CAS No:68017-51-6
MF:C6H13N5S
MW:187.265918493271
CID:393813
PubChem ID:19868956
Update Time:2025-04-19

5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione, 1-[3-(dimethylamino)propyl]-1,2-dihydro-
    • 1-[3-(dimethylamino)propyl]-2H-tetrazole-5-thione
    • DTXSID00600822
    • 68017-51-6
    • 1-[3-(Dimethylamino)propyl]-1,2-dihydro-5H-tetrazole-5-thione
    • SCHEMBL2550638
    • Inchi: 1S/C6H13N5S/c1-10(2)4-3-5-11-6(12)7-8-9-11/h3-5H2,1-2H3,(H,7,9,12)
    • InChI Key: WFQGISKXSQATIF-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1CCCN(C)C

Computed Properties

  • Exact Mass: 187.08939
  • Monoisotopic Mass: 187.08916661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 43.23
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